Cas no 946248-37-9 (N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide)

N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide is a specialized organic compound featuring a pyridine-2-one core substituted with a carboxamide group and a benzyl moiety. Its molecular structure, incorporating both acetamidophenyl and 3-methylphenylmethyl groups, suggests potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate or scaffold for bioactive molecules. The compound’s distinct functional groups may contribute to selective binding properties or enhanced stability in biological systems. Its synthesis and characterization are of interest for applications in drug discovery, where precise molecular modifications are critical. Further studies are required to fully elucidate its pharmacological or chemical properties.

N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide structure

946248-37-9 structure

Product Name:N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide

CAS No:946248-37-9

MF:C₂₂H₂₁N₃O₃

MW:375.420445203781

CID:5503835

Update Time:2025-06-08

N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
- Inchi： 1S/C22H21N3O3/c1-15-5-3-6-17(13-15)14-25-12-4-7-20(22(25)28)21(27)24-19-10-8-18(9-11-19)23-16(2)26/h3-13H,14H2,1-2H3,(H,23,26)(H,24,27)
- InChI Key： CSAAKFMIGSPEGZ-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(NC1=CC=C(NC(=O)C)C=C1)=O

N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2743-0822-2μmol	N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide	946248-37-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2743-0822-1mg	N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide	946248-37-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2743-0822-2mg	N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide	946248-37-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2743-0822-3mg	N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide	946248-37-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2743-0822-4mg	N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide	946248-37-9	90%+	4mg	$66.0	2023-05-16

N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide

N-(4-Acetamidophenyl)-1-[(3-Methylphenyl)methyl]-2-oxopyridine-3-carboxamide (CAS No. 946248-37-9): A Comprehensive Overview

N-(4-Acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide (CAS No. 946248-37-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and acetamide, and it possesses a unique structure that makes it a valuable candidate for various biological and therapeutic applications.

The chemical structure of N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide is characterized by a pyridine ring substituted with an acetamidophenyl group and a methylphenylmethyl group. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility, stability, and bioavailability. These characteristics are crucial for its potential use in drug development and other medicinal applications.

Recent studies have highlighted the potential of N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and chronic pain conditions.

In addition to its anti-inflammatory effects, N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide have been extensively studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use as an oral medication. Furthermore, the compound has been found to have low toxicity in preclinical studies, suggesting that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide in various therapeutic indications. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for further clinical development and potential approval as a new drug.

The synthesis of N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide involves several steps, including the formation of the pyridine ring, substitution with the acetamidophenyl group, and attachment of the methylphenylmethyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is crucial for its commercialization as a pharmaceutical product.

In conclusion, N-(4-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide (CAS No. 946248-37-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases and conditions.